3',3'-Difluoro-1,4'-bipiperidine dihydrochloride

• IUPAC Name: 3,3-difluoro-4-piperidin-1-ylpiperidine;dihydrochloride
• InChI: InChI=1S/C10H18F2N2.2ClH/c11-10(12)8-13-5-4-9(10)14-6-2-1-3-7-14;;/h9,13H,1-8H2;2*1H
• InChI Key: FJTLDVHSQHMOBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2CCNCC2(F)F.Cl.Cl
• Molecular Formula: C10H20Cl2F2N2
• Molecular Weight: 277.18 g/mol
• CAS No.: 1934439-49-2

Description

3,3'-Difluoro-1,4'-bipiperidine dihydrochloride (3,3'-DFBP-DHC) is a synthetic organic compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water and has a melting point of 187-188°C. 3,3'-DFBP-DHC has been used in various scientific fields such as organic synthesis, medicinal chemistry, and biochemistry. Its main applications are in the synthesis of other compounds, as a reagent in organic reactions, and as an intermediate in the production of pharmaceuticals.

Scientific Research Applications

Synthesis and Medicinal Chemistry

3',3'-Difluoro-1,4'-bipiperidine dihydrochloride is primarily utilized in the field of synthetic and medicinal chemistry. For instance, the synthesis of 3-alkoxy-4,4-difluoropiperidines, which are significant building blocks in agrochemical and pharmaceutical chemistry, has been demonstrated. These compounds were synthesized through deoxofluorination and subsequently selectively N- and O-deprotected, showcasing the versatility of such fluorinated piperidines (Surmont et al., 2009). Another study explored synthetic strategies for 4-substituted 3,3-difluoropiperidines, which led to the synthesis of N-protected 3,3-difluoroisonipecotic acid, a fluorinated gamma-amino acid with potential in medicinal chemistry (Surmont et al., 2010).

Bioorganic Chemistry

In bioorganic chemistry, bipiperidine amide compounds have been identified as antagonists of the CC chemokine receptor 3 (CCR3), important for therapeutic applications. The structural optimization of these compounds has led to the development of potent receptor affinity inhibitors, demonstrating the biomedical significance of such compounds (Ting et al., 2005).

Nanotechnology and Environmental Science

The compound also finds application in nanotechnology, specifically in the development of nanofiltration membranes. A study demonstrated the fabrication of a nanofiltration membrane incorporating bipiperidine, which showed high efficiency in the removal of perfluoroalkyl substances from contaminated groundwater. This illustrates the compound's potential in environmental remediation technologies (Boo et al., 2018).

Analytical Chemistry

In analytical chemistry, methods have been developed for the determination of bipiperidine compounds in biological samples. For example, a liquid chromatography-tandem mass spectrometric method was validated for the quantitative determination of a specific bipiperidine hydrochloride in plasma, highlighting its role in pharmacokinetic studies (Yang et al., 2004).

Safety and Hazards

The safety information for “3’,3’-Difluoro-1,4’-bipiperidine dihydrochloride” includes several hazard statements: H302, H315, H319, H335. The precautionary statement is P261. The compound is considered hazardous and the signal word for it is "Warning".